(Pentan-3-yl)(thiophen-3-ylmethyl)amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: N-(thiophen-3-ylmethyl)pentan-3-amine
• InChI: InChI=1S/C10H17NS/c1-3-10(4-2)11-7-9-5-6-12-8-9/h5-6,8,10-11H,3-4,7H2,1-2H3
• InChI Key: MYCYDLYVAKOVEB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CSC=C1

Description

(Pentan-3-yl)(thiophen-3-ylmethyl)amine is a secondary amine featuring a pentan-3-yl group (C₅H₁₁) and a thiophen-3-ylmethyl substituent (C₅H₅S–CH₂). The thiophene ring, a sulfur-containing heterocycle, confers unique electronic and steric properties, while the branched pentan-3-yl group enhances lipophilicity. This compound is structurally analogous to intermediates in pharmaceutical synthesis, such as kinase inhibitors or receptor agonists .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Pentan-3-yl)(thiophen-3-ylmethyl)amine typically involves the reaction of thiophen-3-ylmethylamine with a pentan-3-yl halide under basic conditions. The reaction can be carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is usually stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

Industrial production of (Pentan-3-yl)(thiophen-3-ylmethyl)amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation, crystallization, or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(Pentan-3-yl)(thiophen-3-ylmethyl)amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or thiol derivatives.

Substitution: Nucleophilic substitution reactions can replace the amine group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines and thiols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

(Pentan-3-yl)(thiophen-3-ylmethyl)amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of biological systems and as a potential ligand for binding studies.

Industry: The compound can be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (Pentan-3-yl)(thiophen-3-ylmethyl)amine involves its interaction with molecular targets such as enzymes, receptors, or other proteins. The compound can bind to these targets and modulate their activity, leading to various biological effects. The specific pathways involved depend on the nature of the target and the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Thiophene-Containing Amines

a. (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine

• Structure : Differs in the position of the thiophene substituent (2- vs. 3-position) and includes an ethyl linker.
• Molecular Formula : C₁₁H₁₉NS (identical to the target compound, indicating isomerism).
• Implications: The 2-thiophenyl group may alter π-stacking interactions in biological systems compared to the 3-position isomer.

b. N-(Thiophen-3-ylmethyl)cyclohexanamine

• Structure : Replaces pentan-3-yl with a cyclohexyl group.
• Synthesis : Produced via imine reductase (IRED)-catalyzed reductive amination (97% conversion efficiency) .
• Application : Precursor to melanin-concentrating hormone receptor agonists, highlighting the pharmacological relevance of the thiophen-3-ylmethyl moiety .

Aromatic Ring Substitutions

a. (3-Fluorophenyl)methylamine

• Structure : Substitutes thiophene with a fluorophenyl group.
• Properties : Fluorine’s electron-withdrawing effects enhance metabolic stability and alter binding affinity in kinase inhibitors compared to sulfur-containing analogs .

b. (2,3-Dihydro-1,4-benzodioxin-6-ylmethyl)(pentan-3-yl)amine

• Structure : Replaces thiophene with a benzodioxin ring (oxygen-containing heterocycle).

Molecular Properties

Compound	Molecular Formula	Molecular Weight	Key Functional Groups
(Pentan-3-yl)(thiophen-3-ylmethyl)amine	C₁₁H₁₉NS	197.34	Thiophene, branched alkyl
(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine	C₁₁H₁₉NS	197.34	Thiophene (2-position), ethyl linker
N-(Thiophen-3-ylmethyl)cyclohexanamine	C₁₁H₁₇NS	183.32	Cyclohexyl, thiophene
(3-Fluorophenyl)methylamine	C₁₂H₁₈FN	195.28	Fluorophenyl, branched alkyl

Functional and Application-Based Differences

Pharmaceutical Relevance

• Kinase Inhibitors : The pentan-3-yl group is featured in PI3K/mTOR inhibitors (e.g., 9-(pentan-3-yl)-9H-purine derivatives), where its lipophilicity aids membrane permeability .
• Thiophene vs. Phenyl : Thiophene’s electron-rich nature enhances interactions with aromatic residues in enzyme active sites, whereas fluorophenyl groups improve metabolic stability .

Stability and Reactivity

• Thiophene Derivatives : Prone to oxidation at sulfur, necessitating stabilization strategies in drug formulations.
• Benzodioxin Analogs : Higher polarity may reduce bioavailability compared to thiophene-containing amines .